![molecular formula C7H11NO2 B1492885 3-Azabicyclo[3.1.1]heptane-1-carboxylic acid CAS No. 1628897-76-6](/img/structure/B1492885.png)
3-Azabicyclo[3.1.1]heptane-1-carboxylic acid
Overview
Description
3-Azabicyclo[3.1.1]heptane-1-carboxylic acid is a chemical compound with the CAS Number: 1628783-92-5 . It is a white to yellow solid at room temperature . The compound has a molecular weight of 177.63 .
Synthesis Analysis
A general approach to synthesize 3-azabicyclo[3.1.1]heptanes involves the reduction of spirocyclic oxetanyl nitriles . This method has been studied for its mechanism, scope, and scalability .Molecular Structure Analysis
The molecular structure of 3-azabicyclo[3.1.1]heptane derivatives has been studied computationally for their potential as high-energy density compounds .Chemical Reactions Analysis
The core of this compound has been incorporated into the structure of the antihistamine drug Rupatidine instead of the pyridine ring, which led to a dramatic improvement in physicochemical properties .Physical And Chemical Properties Analysis
This compound is a white to yellow solid . It has a molecular weight of 177.63 . The storage temperature is 2-8°C .Scientific Research Applications
Synthesis Approaches and Medicinal Chemistry Potential
The synthesis of 3-azabicyclo[3.1.1]heptane-1-carboxylic acid and related compounds has been a subject of interest due to their potential applications in medicinal chemistry. Napolitano et al. (2010) detailed the synthesis of this compound, highlighting its potential as a building block in medicinal chemistry, owing to its bicyclic nature and conformational constraints (Napolitano et al., 2010). Similarly, the work by Petz and Wanner (2013) on 3‐azabicyclo[3.2.0]heptane derivatives as γ‐aminobutyric acid analogues via intermolecular photocycloaddition further exemplifies the synthetic interest in these compounds for their potential as drug analogues (Petz & Wanner, 2013).
Conformationally Restricted Nonchiral Analogs
Radchenko et al. (2009) reported the practical syntheses of conformationally restricted nonchiral pipecolic acid analogs. Their approaches result in high yields and showcase the chemical versatility of these compounds (Radchenko et al., 2009). Tymtsunik et al. (2013) also synthesized 3,5-methanonipecotic acid, a nonchiral bicyclic β-amino acid, highlighting its use in peptide engineering and peptidomimetic drug design (Tymtsunik et al., 2013).
Asymmetric Synthesis and Potential in Drug Discovery
Avenoza et al. (2002) described the synthesis of enantiomerically pure analogues of 3-hydroxyproline, providing valuable insights into the asymmetric synthesis of bicyclic compounds (Avenoza et al., 2002). The synthesis of bicyclic tertiary α-amino acids by Strachan et al. (2006) for neuronal nicotinic receptor ligands further demonstrates the relevance of these compounds in neurochemistry and drug discovery (Strachan et al., 2006).
Bridged Bicyclic Morpholine Amino Acids
Kou et al. (2017) synthesized novel morpholine amino acids, highlighting their potential to modulate physicochemical and pharmacokinetic properties of drug candidates (Kou et al., 2017). Denisenko et al. (2017) also focused on 3-azabicyclo[3.2.0]heptanes as building blocks for drug discovery, emphasizing their attractiveness due to the use of common chemicals in their synthesis (Denisenko et al., 2017).
Bridged Bicyclic Morpholines in Medicinal Chemistry
Walker et al. (2012) described the synthesis of 3-oxa-6-azabicyclo[3.1.1]heptane, highlighting its importance as a morpholine isostere in medicinal chemistry (Walker et al., 2012). Wu et al. (2016) synthesized novel bridged amino acids containing morpholine and pyrrolidine motifs, indicating their utility in drug discovery (Wu et al., 2016).
Mechanism of Action
Safety and Hazards
Future Directions
The future directions of research on 3-Azabicyclo[3.1.1]heptane-1-carboxylic acid could involve further exploration of its potential as a bioisostere in biologically active compounds . The compound’s core has already been incorporated into the structure of the antihistamine drug Rupatidine, leading to a dramatic improvement in physicochemical properties .
properties
IUPAC Name |
3-azabicyclo[3.1.1]heptane-1-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO2/c9-6(10)7-1-5(2-7)3-8-4-7/h5,8H,1-4H2,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGFNFJFXFLVBEW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC1(CNC2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes 3-Azabicyclo[3.1.1]heptane-1-carboxylic acid particularly interesting for peptide engineering and drug design?
A1: this compound, also known as 3,5-methanonipecotic acid, stands out as a nonchiral β-amino acid with a constrained conformation []. This rigid structure can be incredibly valuable in peptide engineering and peptidomimetic drug design. By incorporating this building block, researchers can influence the flexibility and overall three-dimensional structure of peptides, potentially leading to enhanced stability, specific binding affinities, and improved pharmacological properties.
Q2: The research paper focuses on a novel synthesis method. Why is a scalable synthesis of this compound important?
A2: The development of a scalable synthesis for this compound is crucial for advancing its research and potential applications. The ability to produce this compound in larger quantities, as described in the paper [], allows for more extensive exploration of its properties and facilitates the development of peptidomimetics and other potential therapeutic agents. This gram-scale synthesis paves the way for further investigations into its biological activity, structure-activity relationships, and ultimately, its potential use in drug discovery and development.
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